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For scientists, researchers, and professionals in drug development, the accurate

characterization of radionuclides is paramount. This guide provides a detailed comparison of

available decay data for Nickel-59 (⁵⁹Ni), a long-lived radionuclide with applications in various

scientific fields. We present a consolidated overview of its half-life measurements, decay

characteristics, and the experimental methodologies employed for their determination.

Nickel-59 is a radionuclide that decays via electron capture to stable Cobalt-59 (⁵⁹Co).[1][2] Its

long half-life and the nature of its decay products necessitate precise and reliable data for

applications ranging from nuclear waste management to geological dating and medical isotope

development. This guide aims to provide a clear and objective evaluation of the existing data to

aid researchers in their work.

Half-Life of Nickel-59: A Tale of Two Methodologies
The half-life of ⁵⁹Ni has been a subject of investigation for several decades, with various

reported values. These measurements can be broadly categorized into two main approaches:

direct and indirect methods. The discrepancy in the results highlights the experimental

challenges associated with measuring long half-lives.

A direct measurement of the ⁵⁹Ni half-life was performed by Nishiizumi et al. in 1981, yielding a

value of 7.6 ± 0.5 x 10⁴ years.[1] This value is often recommended as it is derived from an

absolute activity measurement.[1] In contrast, several indirect measurements, which rely on the

production of ⁵⁹Ni through nuclear reactions and subsequent analysis, have reported higher
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values. For instance, a 1994 study by Rühm et al. reported a half-life of 10.8 ± 1.3 x 10⁴ years,

which was later corrected to 9.7 ± 0.7 x 10⁴ years.[1][3]

The table below summarizes the key half-life measurements and the experimental techniques

used.

Reported Half-Life
(x 10⁴ years)

Measurement
Method

Key Experimental
Details

Reference

7.6 ± 0.5
Direct Measurement

(Absolute Activity)

Production of ⁵⁹Ni via

the ⁵⁹Co(p,n)⁵⁹Ni

reaction, purification

by ion-exchange

chromatography, and

measurement of Co

Kα X-rays using a Xe-

filled proportional

counter.

1981Ni08[1]

7.5 ± 1.3 Indirect Measurement

⁵⁸Ni(n,γ)⁵⁹Ni and

⁵⁹Co(n,γ)⁶⁰Co

reactions with thermal

neutrons.

1951BR05[1]

10.0 ± 2.5 Indirect Measurement
⁵⁸Ni(n,γ)⁵⁹Ni reaction

with thermal neutrons.
1956SA32[1]

29 ± 10 Indirect Measurement
⁶⁰Ni(n,2n)⁵⁹Ni

reaction.
1991NO08[1]

10.8 ± 1.3

(uncorrected)
Indirect Measurement

⁵⁸Ni(n,γ)⁵⁹Ni and

⁵⁴Fe(n,γ)⁵⁵Fe

reactions with 14.8

MeV neutrons.

1994RU19[1]

9.7 ± 0.7 (corrected) Indirect Measurement

Correction of the

1994RU19 result

using updated thermal

cross-section data.

2008WAZW[1]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

http://www.lnhb.fr/nuclides/Ni-59_com.pdf
https://nd2007.edpsciences.org/articles/ndata/pdf/2007/01/ndata07628.pdf
http://www.lnhb.fr/nuclides/Ni-59_com.pdf
http://www.lnhb.fr/nuclides/Ni-59_com.pdf
http://www.lnhb.fr/nuclides/Ni-59_com.pdf
http://www.lnhb.fr/nuclides/Ni-59_com.pdf
http://www.lnhb.fr/nuclides/Ni-59_com.pdf
http://www.lnhb.fr/nuclides/Ni-59_com.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Decay Characteristics of Nickel-59
Nickel-59 decays exclusively by electron capture directly to the ground state of ⁵⁹Co.[1][2] The

Q-value for this decay has been determined to be 1072.76 ± 0.19 keV.[2] The electron capture

process is followed by the emission of characteristic X-rays and Auger electrons from the

Cobalt atom as the electron vacancies are filled. The following tables provide a detailed

summary of the electron capture probabilities and the subsequent atomic radiations, based on

the data from the Laboratoire National Henri Becquerel (LNE-LNHB/CEA).

Electron Capture Probabilities
Shell Probability

PK 0.8870 ± 0.0016

PL 0.0966 ± 0.0013

PM 0.0156 ± 0.0005

X-Ray Emissions (Energies and Intensities)
Radiation Energy (keV)

Photons per 100
disintegrations

XL (Co) 0.6793 - 0.9251 0.98 ± 0.07

XKα₂ (Co) 6.91538 10.24 ± 0.12

XKα₁ (Co) 6.9304 20.02 ± 0.22

XKβ₁ (Co) 7.6495 4.15 ± 0.06

Auger Electron Emissions (Energies and Relative
Probabilities)
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Electron Type Energy (keV) Relative Probability

Auger K (KLL) 5.806 - 6.099 100

Auger K (KLX) 6.667 - 6.927 27.4

Auger K (KXY) 7.508 - 7.703 1.88

Auger L 0.68 - 0.83 -

Experimental Protocols
The accurate determination of nuclear decay data relies on meticulous experimental

procedures. Below are detailed descriptions of the primary methodologies used for ⁵⁹Ni.

Direct Half-Life Measurement (Absolute Activity Method)
The direct measurement of the ⁵⁹Ni half-life, as performed by Nishiizumi et al. (1981), is

considered a benchmark for this value. The experimental workflow can be summarized as

follows:

Production of ⁵⁹Ni: A sample of ⁵⁹Ni was produced by bombarding a Cobalt-59 target with

protons, inducing the ⁵⁹Co(p,n)⁵⁹Ni nuclear reaction.

Radiochemical Purification: The irradiated target was then processed through ion-exchange

columns to chemically separate the ⁵⁹Ni from any unreacted ⁵⁹Co and other potential radio-

impurities, such as ⁵⁸Co.

Activity Measurement: The absolute activity of the purified ⁵⁹Ni sample was determined by

measuring the emission rate of the characteristic 6.93 keV Kα X-rays of Cobalt. A Xe-filled

proportional counter was used for this measurement, which is highly sensitive to low-energy

X-rays.

Mass Spectrometry: The total number of ⁵⁹Ni atoms in the sample was determined using

mass spectrometry.

Half-Life Calculation: The half-life was then calculated from the measured activity and the

number of atoms using the fundamental decay equation.
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Indirect Half-Life Measurement (Activation Method)
Indirect methods for determining the ⁵⁹Ni half-life typically involve the following steps:

Neutron Irradiation: A sample containing a stable Nickel isotope (e.g., ⁵⁸Ni or ⁶⁰Ni) is

irradiated with a known flux of neutrons. This induces nuclear reactions such as ⁵⁸Ni(n,γ)⁵⁹Ni

or ⁶⁰Ni(n,2n)⁵⁹Ni, producing ⁵⁹Ni.

Sample Purification: Similar to the direct method, the irradiated sample undergoes chemical

purification to isolate the Nickel fraction and remove interfering elements.

Quantification of ⁵⁹Ni Atoms: The number of ⁵⁹Ni atoms produced is measured, often using

sensitive techniques like accelerator mass spectrometry (AMS) or conventional mass

spectrometry.

Activity Measurement: The activity of the ⁵⁹Ni in the sample is determined by counting the

emitted Co K X-rays.

Half-Life Calculation: The half-life is calculated based on the number of ⁵⁹Ni atoms and the

measured activity. These calculations often rely on the knowledge of the neutron capture

cross-sections for the initial Nickel isotopes, and uncertainties in these cross-sections can

contribute to the overall uncertainty of the determined half-life.

Visualizing the Evaluation of Nickel-59 Decay Data
The following diagram illustrates the logical workflow for evaluating the decay data of Nickel-
59, from initial production to the final, evaluated nuclear data.
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Caption: Workflow for the evaluation of Nickel-59 decay data.

Signaling Pathway of Nickel-59 Decay
The decay of Nickel-59 proceeds through a single, well-defined pathway: electron capture.

This process and the subsequent atomic relaxation events are depicted in the diagram below.
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Caption: Decay pathway of Nickel-59 via electron capture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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